1-[4-(Diethylamino)phenyl]-3-(4-nitrophenyl)thiourea

• IUPAC Name: 1-[4-(diethylamino)phenyl]-3-(4-nitrophenyl)thiourea
• InChI: InChI=1S/C17H20N4O2S/c1-3-20(4-2)15-9-5-13(6-10-15)18-17(24)19-14-7-11-16(12-8-14)21(22)23/h5-12H,3-4H2,1-2H3,(H2,18,19,24)
• InChI Key: OSCUYHJCPBDOTC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol

Description

N-[4-(diethylamino)phenyl]-N’-(4-nitrophenyl)thiourea is an organic compound that belongs to the class of thioureas. Thioureas are characterized by the presence of a thiocarbonyl group (C=S) bonded to two nitrogen atoms. This particular compound features a diethylamino group attached to one phenyl ring and a nitro group attached to another phenyl ring, making it a unique and interesting molecule for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(diethylamino)phenyl]-N’-(4-nitrophenyl)thiourea typically involves the reaction of 4-(diethylamino)aniline with 4-nitrophenyl isothiocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and recrystallization.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, solvent recovery, and purification processes to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[4-(diethylamino)phenyl]-N’-(4-nitrophenyl)thiourea can undergo various chemical reactions, including:

Oxidation: The thiourea group can be oxidized to form sulfonyl derivatives.

Reduction: The nitro group can be reduced to an amino group under suitable conditions.

Substitution: The phenyl rings can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride can be used.

Substitution: Electrophilic aromatic substitution reactions can be carried out using reagents like bromine or nitric acid.

Major Products Formed

Oxidation: Sulfonyl derivatives of the original compound.

Reduction: Amino derivatives where the nitro group is converted to an amino group.

Substitution: Various substituted phenyl derivatives depending on the electrophile used.

Scientific Research Applications

N-[4-(diethylamino)phenyl]-N’-(4-nitrophenyl)thiourea has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the development of dyes and pigments due to its chromophoric properties.

Mechanism of Action

The mechanism of action of N-[4-(diethylamino)phenyl]-N’-(4-nitrophenyl)thiourea involves its interaction with various molecular targets. The compound can act as an inhibitor of certain enzymes or proteins, disrupting their normal function. The presence of the diethylamino and nitro groups allows it to interact with different biological pathways, potentially leading to its observed biological activities.

Comparison with Similar Compounds

Similar Compounds

N-[4-(diethylamino)phenyl]-N’-phenylurea: Similar structure but lacks the nitro group.

N-(4-(diethylamino)benzylidene)-N’-phenyl-1,4-phenylenediamine: Contains a benzylidene group instead of a thiourea group.

N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide: Contains a thiazole ring and chloroacetamide group.

Uniqueness

N-[4-(diethylamino)phenyl]-N’-(4-nitrophenyl)thiourea is unique due to the presence of both diethylamino and nitro groups, which impart distinct chemical and biological properties. This combination of functional groups makes it a versatile compound for various applications in research and industry.